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Compound of Interest

Compound Name: Diethyl glutaconate

Cat. No.: B146653 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals such as Diethyl glutaconate. This guide

provides immediate and essential information on personal protective equipment (PPE), safe

handling protocols, and disposal plans to foster a secure research environment.

Personal Protective Equipment (PPE)
When handling Diethyl glutaconate, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Handle with gloves

that have been inspected prior to use.[2]

Respiratory Protection

Not required under normal use conditions with

adequate ventilation.[1] If dusts are generated,

respiratory protection is required. In case of

aerosol formation, respiratory protection may be

necessary.

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the chemical.

Handling:

Ventilation: Always handle Diethyl glutaconate in a well-ventilated area.[3][4] Ensure that

eyewash stations and safety showers are close to the workstation location.[5][6]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[1][3] Do not breathe mist, vapors,

or spray.[5]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

handling area.[4] Contaminated clothing should be changed and laundered before reuse.[4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[7]

[8] Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Storage:
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Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

Check that all containers are clearly labeled and free from leaks.[4]

Incompatible Materials: Store away from strong oxidizing agents.[1]

Storage Class: Diethyl glutaconate is classified as a combustible liquid (Storage Class 10).

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once.[9]

If breathing is difficult or symptoms occur, seek

medical attention.[1] If not breathing, give

artificial respiration.[5]

Skin Contact

Immediately flush the contaminated skin with

soap and water for at least 15 minutes.[1][9]

Remove contaminated clothing. If skin irritation

occurs, get medical advice.[4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1][10]

Remove contact lenses if present and easy to

do. Seek medical attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1] Do NOT induce vomiting.

[11] Call a poison center or doctor if you feel

unwell.[8]

Disposal Plan
Proper disposal of Diethyl glutaconate and its containers is essential to prevent environmental

contamination and comply with regulations.
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Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste and consult local, regional, and national

hazardous waste regulations for complete and accurate classification.[5][7]

Disposal of Residues: Waste material must be disposed of in accordance with national and

local regulations. Dispose of contents and container to an approved waste disposal plant. Do

not empty into drains or allow the product to contaminate ground water systems.[5][7]

Container Handling: Leave chemicals in their original containers and do not mix with other

waste. Handle uncleaned containers as you would the product itself.
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Caption: Workflow for the safe handling of Diethyl glutaconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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